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Compound of Interest

Compound Name: EPZ031686

Cat. No.: B10800166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the potent and selective SMYD3 inhibitor, EPZ031686. Adherence to these guidelines is critical

for ensuring personal safety and maintaining a secure laboratory environment. As a potent,

biologically active small molecule, EPZ031686 should be handled with a high degree of

caution, treating it as potentially hazardous.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

EPZ031686 to minimize exposure risk. The following table summarizes the recommended PPE

for various laboratory activities involving this compound.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator.Gloves: Two pairs of nitrile

gloves (double-gloving).Eye Protection:

Chemical splash goggles.Lab Coat: Disposable

or dedicated non-absorbent lab coat.Ventilation:

Certified chemical fume hood or powder

containment hood.

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.Eye

Protection: Chemical splash goggles or a face

shield.Lab Coat: Standard laboratory

coat.Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.Eye Protection: Safety

glasses with side shields.Lab Coat: Standard

laboratory coat.Containment: Class II biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.Eye Protection: Chemical splash

goggles.Lab Coat: Standard laboratory coat.

Operational and Disposal Plans
A systematic operational plan is crucial for the safe management of EPZ031686.

Receiving and Storage:

Inspection: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Inventory: Log the receipt, quantity, and storage location in the laboratory's chemical

inventory.

Storage: Store the solid compound at -20°C for up to 3 years. Stock solutions in solvent can

be stored at -80°C for up to 1 year. It is recommended to aliquot the product to avoid

repeated freeze-thaw cycles.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10800166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Experimental Use:

Designated Area: Conduct all work with EPZ031686 in a designated and clearly marked

area.

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.

Decontamination: Use dedicated equipment (spatulas, glassware, etc.). If not possible,

thoroughly decontaminate equipment after use.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.

Spill Management:

Evacuation: Evacuate non-essential personnel from the spill area.

Containment: Prevent further leakage or spillage.

Cleanup: For solutions, absorb with an inert, non-combustible material (e.g., diatomite). For

solids, carefully sweep or vacuum, avoiding dust generation.

Ventilation: Ensure adequate ventilation during cleanup.

Disposal Plan:

Waste Classification: All waste contaminated with EPZ031686, including empty containers,

disposable PPE, and cleaning materials, should be treated as hazardous chemical waste.

Containment: Collect waste in clearly labeled, sealed containers.

Disposal Route: Dispose of hazardous waste through a licensed and certified waste disposal

service in accordance with all local, state, and federal regulations. Do not dispose of down

the drain or in general waste.

Experimental Protocols
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Preparation of a 10 mM Stock Solution in DMSO:

Pre-weigh: In a chemical fume hood, carefully weigh the desired amount of EPZ031686
powder into a sterile, conical tube.

Solvent Addition: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 30

mg/mL concentration. Sonication and heating to 60°C are recommended to aid dissolution.

[1]

Mixing: Vortex the solution until the compound is completely dissolved.

Storage: Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Preparation of an In Vivo Formulation (1 mg/mL):

This protocol is a general guideline and may require optimization based on specific

experimental needs.

Start with Stock: Begin with a pre-made stock solution of EPZ031686 in DMSO.

Sequential Addition: In a sterile tube within a fume hood, add the following solvents

sequentially, ensuring the solution is clear before adding the next solvent:

10% DMSO (from stock solution)

40% PEG300

5% Tween 80

45% Saline

Mixing: Gently mix the solution after each addition. Sonication can be used to aid dissolution.

Use Immediately: It is recommended to prepare and use this formulation immediately.
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Stock Solution Preparation In Vivo Formulation

Weigh EPZ031686 Powder

Add DMSO to 30 mg/mL

Sonicate and/or Heat to Dissolve

Aliquot and Store at -80°C

Start with DMSO Stock

Add 40% PEG300

Add 5% Tween 80

Add 45% Saline

Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing EPZ031686 stock and in vivo solutions.

Handling EPZ031686

Wear Appropriate PPE
Use Engineering Controls

(Fume Hood / BSC)
Follow Safe Work Practices

Dispose as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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